Cas no 1525481-63-3 (2-2-(propan-2-yl)-1,3-oxazol-5-ylacetic acid)

• Product Name: 2-2-(propan-2-yl)-1,3-oxazol-5-ylacetic acid
• CAS No: 1525481-63-3
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD30487191
• CID: 5209990
• PubChem ID: 82652995
• Update Time: 2024-03-01

2-2-(propan-2-yl)-1,3-oxazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxazoleacetic acid, 2-(1-methylethyl)-
• 2-2-(propan-2-yl)-1,3-oxazol-5-ylacetic acid

• MDL： MFCD30487191
• Inchi： 1S/C8H11NO3/c1-5(2)8-9-4-6(12-8)3-7(10)11/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： CSSMLZXLZQTQLF-UHFFFAOYSA-N
• SMILES： O1C(CC(O)=O)=CN=C1C(C)C

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles